Cas no 2680846-53-9 (Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 2680846-53-9
• MF: C₁₅H₁₈FNO₃
• MW: 279.3067278862
• CID: 6183706
• PubChem ID: 165912492
• Update Time: 2025-06-14

Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 2680846-53-9
• EN300-28285734
• Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate

• Inchi： 1S/C15H18FNO3/c16-15-7-14(8-15,11-18)9-17(10-15)13(19)20-6-12-4-2-1-3-5-12/h1-5,18H,6-11H2
• InChI Key： CBFNFRIRJPCEBP-UHFFFAOYSA-N
• SMILES： FC12CN(C(=O)OCC3C=CC=CC=3)CC(CO)(C1)C2

Computed Properties

• Exact Mass: 279.12707160g/mol
• Monoisotopic Mass: 279.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate

Comprehensive Overview of Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2680846-53-9)

The compound Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2680846-53-9) is a specialized bicyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique 3-azabicyclo[3.1.1]heptane scaffold, combined with fluorine and hydroxymethyl functional groups, makes it a versatile intermediate for drug discovery. Researchers are increasingly exploring its applications in central nervous system (CNS) drug development, owing to its ability to penetrate the blood-brain barrier (BBB).

In recent years, the demand for fluorinated compounds like Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate has surged due to their metabolic stability and bioavailability. This aligns with the growing interest in AI-driven drug design and computational chemistry, where such molecules are screened for GPCR-targeted therapies. The hydroxymethyl group further enhances its utility in prodrug synthesis, a hot topic in precision medicine.

The synthesis of CAS No. 2680846-53-9 involves multi-step organic reactions, including asymmetric hydrogenation and protecting group strategies. Its azabicyclo[3.1.1]heptane core is structurally analogous to natural alkaloids, sparking interest in bioactive natural product mimics. This connection resonates with the current trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to complex scaffolds.

From a commercial perspective, Benzyl 1-fluoro-5-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate is often discussed in the context of patented intermediates and IP protection in pharma. Its chirality and stereoselective properties are critical for enantiomerically pure APIs, a focal point for regulatory compliance. These aspects are frequently searched in FDA approval processes and ICH guidelines.

Analytical characterization of this compound typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, reflecting the industry's shift toward high-throughput screening. Its physicochemical properties (e.g., logP, pKa) are also pivotal for QSAR modeling, a technique gaining traction in machine learning-assisted drug discovery.

In conclusion, CAS No. 2680846-53-9 represents a compelling case study in modern medicinal chemistry, bridging structural novelty, therapeutic potential, and industrial applicability. Its relevance to neurodegenerative disease research and targeted drug delivery systems ensures sustained academic and commercial interest.